Cas no 330467-35-1 (Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)-)

Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)- structure
330467-35-1 structure
Product Name:Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)-
CAS No:330467-35-1
MF:C10H14FNO2S
MW:231.287065029144
CID:1459873
PubChem ID:668999
Update Time:2025-04-20

Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)-
    • AN-652/11634706
    • Z45535347
    • 4-fluoro-N-isobutylbenzenesulfonamide
    • 4-fluoro-N-(2-methylpropyl)benzenesulfonamide
    • HMS1542F10
    • AKOS000670605
    • SCHEMBL6755663
    • XVXBTVORNAFQBR-UHFFFAOYSA-N
    • BRD-K96179104-001-01-5
    • 4-fluoro-N-(2-methylpropyl)benzene-1-sulfonamide
    • TimTec1_002936
    • 330467-35-1
    • STK052111
    • 4-Fluoro-N-isobutyl-benzenesulfonamide
    • Inchi: 1S/C10H14FNO2S/c1-8(2)7-12-15(13,14)10-5-3-9(11)4-6-10/h3-6,8,12H,7H2,1-2H3
    • InChI Key: XVXBTVORNAFQBR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(NCC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 231.07302
  • Monoisotopic Mass: 231.07292802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17

Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)- Related Literature

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